2-bromo-N-(4-methoxybenzyl)-4,5-dimethylbenzenesulfonamide

Specification

• CAS No.: 1428152-65-1
• Molecular Formula: C16H18BrNO3S
• Molecular Weight: 384.29
• IUPAC Name: 2-bromo-N-[(4-methoxyphenyl)methyl]-4,5-dimethylbenzenesulfonamide
• Standard InChI: InChI=1S/C16H18BrNO3S/c1-11-8-15(17)16(9-12(11)2)22(19,20)18-10-13-4-6-14(21-3)7-5-13/h4-9,18H,10H2,1-3H3
• Standard InChI Key: LPCFJRDNYHBFPW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)Br)S(=O)(=O)NCC2=CC=C(C=C2)OC

Introduction

2-Bromo-N-(4-methoxybenzyl)-4,5-dimethylbenzenesulfonamide is a complex organic compound classified under the category of sulfonamide derivatives. It features a bromine atom substituted at the second position of the benzene ring, along with a methoxy group and a dimethyl group. This compound is significant in various chemical research applications due to its structural properties and reactivity.

Key Characteristics:

• Molecular Formula: Not explicitly provided in the available sources.

• Molecular Weight: Approximately 345.25 g/mol.

• CAS Number: 98192-14-4.

Synthesis and Preparation

The synthesis of 2-bromo-N-(4-methoxybenzyl)-4,5-dimethylbenzenesulfonamide typically involves several key steps:

• Starting Materials: The synthesis may start with appropriate precursors such as 4,5-dimethylbenzenesulfonyl chloride and 4-methoxybenzylamine.

• Reaction Conditions: The reaction often requires the use of bases like triethylamine to neutralize hydrochloric acid produced during the reaction.

• Purification Methods: Purification can be achieved through recrystallization or column chromatography to isolate the desired sulfonamide product.

InChI Key:

The InChI key for this compound is HSCKMNXETNFFAJ-UHFFFAOYSA-N, indicating specific stereochemical configurations that influence its reactivity and interactions in biological systems.

Biological Activity and Applications

2-Bromo-N-(4-methoxybenzyl)-4,5-dimethylbenzenesulfonamide is part of the sulfonamide derivatives, which are known for their biological activity, particularly in antimicrobial applications. The structural modifications on the benzene ring and sulfonamide group can significantly affect binding affinity and selectivity towards various biological targets.

Research Findings:

• Antimicrobial Properties: Sulfonamides are generally effective against bacterial infections by inhibiting folate synthesis pathways.

• Potential Therapeutic Applications: The compound's structural features suggest potential utility in medicinal chemistry, though specific data on its efficacy is limited.

Chemical Reactions and Reactivity

This compound can participate in various chemical reactions, including nucleophilic substitution, oxidation, and reduction. These reactions often require careful control of conditions such as temperature, solvent choice, and reaction time to achieve optimal yields and minimize by-products.

Types of Reactions:

• Nucleophilic Substitution: The bromine atom can be substituted by nucleophiles such as amines or thiols.

• Oxidation and Reduction: The sulfonamide group can undergo oxidation to form sulfonic acids or reduction to form sulfinamides.

Safety and Handling

2-Bromo-N-(4-methoxybenzyl)-4,5-dimethylbenzenesulfonamide is classified as hazardous under GHS regulations, indicating potential risks associated with its handling. Proper safety measures should be taken when handling this compound.

Safety Precautions:

• Storage: Store in a well-ventilated area, away from incompatible substances.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and safety glasses.

Future Directions:

• Biological Studies: Further research is needed to fully explore its biological activity and potential therapeutic applications.

• Synthetic Chemistry: Continued development of efficient synthetic routes and optimization of reaction conditions will be crucial for its industrial production.

Data Table: Key Characteristics of 2-Bromo-N-(4-methoxybenzyl)-4,5-dimethylbenzenesulfonamide

Characteristic	Description
Molecular Formula	Not explicitly provided
Molecular Weight	Approximately 345.25 g/mol
CAS Number	98192-14-4
InChI Key	HSCKMNXETNFFAJ-UHFFFAOYSA-N
Biological Activity	Potential antimicrobial properties
Chemical Reactions	Nucleophilic substitution, oxidation, reduction